Cas no 2167704-79-0 (2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde
• CAS No: 2167704-79-0
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 5831535
• PubChem ID: 165507009
• Update Time: 2025-07-01

2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde
• 2167704-79-0
• EN300-1269420

• Inchi： 1S/C6H5F2NO2S/c7-5(8)4(11)6-9-1-3(2-10)12-6/h1-2,4-5,11H
• InChI Key： DLXGQYCGSJIBOX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C(C(F)F)O

Computed Properties

• Exact Mass: 193.00090590g/mol
• Monoisotopic Mass: 193.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde

Introduction to 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde (CAS No. 2167704-79-0)

2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde, identified by the CAS number 2167704-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a difluoroethyl group and an aldehyde functionality, make it a promising candidate for further exploration in drug discovery and development.

The thiazole core is a crucial pharmacophore in many bioactive molecules, exhibiting properties such as antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The introduction of fluorine atoms into the molecule can enhance its metabolic stability and binding affinity to biological targets. In particular, the difluoroethyl substituent at the 2-position of the thiazole ring introduces fluorine atoms that can influence the electronic properties and interactions with enzymes or receptors. This modification has been strategically employed in medicinal chemistry to optimize pharmacokinetic profiles and therapeutic efficacy.

The aldehyde group at the 5-position of the thiazole ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. Aldehydes are versatile functional groups that can participate in condensation reactions, forming Schiff bases or other heterocyclic structures. These modifications can lead to novel compounds with enhanced biological activity or improved pharmacological properties. The combination of these structural elements makes 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential biological activity. The presence of fluorine atoms and the thiazole core suggests that this molecule may interact with enzymes or receptors involved in critical biological pathways. For instance, studies have shown that fluorinated thiazole derivatives can exhibit inhibitory effects on various kinases and proteases, which are often implicated in diseases such as cancer and inflammation.

In addition to its potential as an active pharmaceutical ingredient (API), 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde may serve as an intermediate in the synthesis of more complex molecules. The aldehyde group allows for further derivatization through reactions such as condensation with amines or hydrazines to form imines or hydrazones. These intermediates can then be further functionalized to produce novel therapeutic agents. The ability to modify this compound in multiple ways makes it a valuable tool in synthetic chemistry.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting specific enzymes or receptors. Fluorinated heterocycles like thiazoles have emerged as important components in these inhibitors due to their ability to enhance binding affinity and selectivity. For example, recent studies have demonstrated that fluorinated thiazole derivatives can inhibit cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. The structural features of 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde align well with this trend, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the formation of the thiazole ring followed by functionalization at the 5-position with an aldehyde group. The introduction of the difluoroethyl side chain typically involves fluorination reactions or nucleophilic substitution at an appropriate precursor. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct complex molecular frameworks efficiently.

Once synthesized, 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde can be subjected to rigorous biological testing to assess its efficacy and safety profile. High-throughput screening (HTS) technologies allow for rapid evaluation of thousands of compounds against various biological targets. If preliminary results are promising, further studies such as structure-activity relationship (SAR) analysis can be conducted to refine the molecular structure and enhance its therapeutic potential.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations can predict how this compound interacts with potential target proteins or enzymes. These simulations help identify key binding interactions and provide insights into how structural modifications might improve binding affinity or selectivity. By integrating experimental data with computational predictions, researchers can accelerate the development process significantly.

The environmental impact of pharmaceutical synthesis is also an important consideration today. Efficient synthetic routes that minimize waste and reduce hazardous byproducts are preferred. Green chemistry principles encourage the use of sustainable solvents and catalysts while maintaining high yields and purity standards. Innovations in synthetic methodologies contribute not only to cost-effective production but also to environmentally responsible manufacturing practices.

In conclusion,2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-5-carbaldehyde (CAS No.2167704-79-0) represents a fascinating compound with significant potential in pharmaceutical research